Cas no 1428577-87-0 (5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole)

5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole structure
1428577-87-0 structure
Product Name:5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole
CAS No:1428577-87-0
MF:C4H4ClN3O2
MW:164.564944267273
MDL:MFCD25542411
CID:2775388
PubChem ID:71743616
Update Time:2025-09-19

5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-CHLORO-1-(METHYL-D3)-4-NITRO-1H-PYRAZOLE
    • 1H-Pyrazole, 5-chloro-1-(methyl-d3)-4-nitro-
    • 5-chloro-4-nitro-1-(trideuteriomethyl)pyrazole
    • 5-Chloro-1-(~2~H_3_)methyl-4-nitro-1H-pyrazole
    • SCHEMBL14800520
    • 1428577-87-0
    • 5-chloro-1-(?H?)methyl-4-nitro-1H-pyrazole
    • DTXSID40857353
    • 5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole
    • MDL: MFCD25542411
    • Inchi: 1S/C4H4ClN3O2/c1-7-4(5)3(2-6-7)8(9)10/h2H,1H3/i1D3
    • InChI Key: POXLZEWCWNUVDW-FIBGUPNXSA-N
    • SMILES: ClC1=C(C=NN1C([2H])([2H])[2H])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 164.0180343 g/mol
  • Monoisotopic Mass: 164.0180343 g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.6
  • Molecular Weight: 164.56

5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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5-CHLORO-1-(METHYL-D3)-4-NITRO-1H-PYRAZOLE
1428577-87-0 95%
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1PlusChem
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1PlusChem
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A2B Chem LLC
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A2B Chem LLC
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